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Compound of Interest

Compound Name: Anti-inflammatory agent 55

Cat. No.: B12391587 Get Quote

Application Notes and Protocols: Anti-inflammatory
Agent 55
Disclaimer: "Anti-inflammatory agent 55" is a placeholder name for a hypothetical compound.

The following data, protocols, and safety information are provided as an illustrative template

based on best practices for handling novel, potent, small-molecule kinase inhibitors in a

research environment. All procedures should be adapted based on the actual, experimentally

determined properties of a real compound and performed in accordance with institutional safety

guidelines.

Introduction
Anti-inflammatory agent 55 is a potent and selective, ATP-competitive inhibitor of a key

kinase in the NF-κB signaling pathway.[1][2] The Nuclear Factor-κB (NF-κB) family of

transcription factors plays a critical role in regulating immune and inflammatory responses.[1][3]

Dysregulation of this pathway is implicated in numerous inflammatory diseases. Agent 55 is

under investigation for its therapeutic potential in downregulating the production of pro-

inflammatory cytokines, such as TNF-α and IL-6, by blocking signal transduction upstream of

NF-κB nuclear translocation.[4][5]

These notes provide essential procedures for the safe handling, storage, and experimental use

of Anti-inflammatory agent 55.
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Physicochemical and Safety Data
Properties
All quantitative data for the hypothetical Anti-inflammatory agent 55 are summarized in the

table below.

Property Value Notes

IUPAC Name
4-(2-(phenylamino)pyrimidin-4-

yl)phenol
Hypothetical

Molecular Formula C₁₆H₁₃N₃O Hypothetical

Molecular Weight 263.29 g/mol Hypothetical

Appearance
Off-white to pale yellow solid

powder
[6]

Melting Point 185 - 190 °C Hypothetical

Solubility
DMSO: ≥ 50 mg/mL (≥ 190

mM)
Insoluble in water.[7]

Purity >98% (HPLC) ---

Stability
Stable for 2 years as solid at

-20°C.

Protect from light and

moisture.[8]

Hazard Identification and Handling
The compound is a potent bioactive substance. Handle with care in accordance with good

laboratory practice.[7] The following table summarizes key safety information.
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Hazard Category Description & Precautions

GHS Pictograms
GHS07 (Harmful), GHS08 (Health Hazard),

GHS09 (Hazardous to Aquatic Environment)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[8]H315: Causes

skin irritation.H319: Causes serious eye

irritation.H361: Suspected of damaging fertility

or the unborn child.[6]H410: Very toxic to

aquatic life with long-lasting effects.[8]

Precautionary Statements

P201: Obtain special instructions before

use.P264: Wash hands and exposed skin

thoroughly after handling.P273: Avoid release to

the environment.[8]P280: Wear protective

gloves, protective clothing, eye protection, and

face protection.P301+P312: IF SWALLOWED:

Call a POISON CENTER or doctor if you feel

unwell.[8]P302+P352: IF ON SKIN: Wash with

plenty of soap and water.P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

Certified chemical safety goggles, nitrile gloves,

and a lab coat must be worn at all times. Work

in a certified chemical fume hood, especially

when handling the solid powder to avoid

inhalation.[8]

Spill & Disposal

For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a sealed

container for chemical waste disposal. Do not

allow to enter drains.[6] Dispose of contents and

container to an approved waste disposal plant.

[8]
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Storage and Solution Preparation Protocols
Storage Protocol
Proper storage is critical to maintain the stability and activity of Anti-inflammatory agent 55.

Format Storage Condition Duration Notes

Solid Powder -20°C, in a desiccator Up to 2 years

Keep container tightly

sealed.[8] Protect

from light.

DMSO Stock Solution

(10 mM)
-20°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

DMSO Stock Solution

(10 mM)
-80°C Up to 1 year

Preferred for long-

term storage. Aliquot

to avoid freeze-thaw

cycles.[8]

Protocol: Preparation of a 10 mM Stock Solution
Stock solutions are concentrated solutions that are diluted for use in experiments.[9] This

protocol describes the preparation of a 10 mM stock in DMSO.

Materials:

Anti-inflammatory agent 55 (MW: 263.29 g/mol )

Anhydrous DMSO

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Sterile pipette tips and pipettors

Procedure:
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Pre-weigh Vial: Place a sterile, empty 1.5 mL microcentrifuge tube or vial on the analytical

balance and tare it.

Weigh Compound: Carefully weigh approximately 1 mg of Anti-inflammatory agent 55
powder directly into the tared vial. Record the exact mass. Perform this step in a chemical

fume hood.

Calculate Solvent Volume: Use the following formula to determine the volume of DMSO

required to achieve a 10 mM concentration:

Volume (µL) = (Mass (mg) / 263.29 ( g/mol )) * 100,000

Example: For 1.05 mg of compound: (1.05 / 263.29) * 100,000 = 398.8 µL of DMSO.

Dissolve Compound: Add the calculated volume of anhydrous DMSO to the vial containing

the compound.

Ensure Complete Dissolution: Close the vial tightly and vortex for 1-2 minutes until the solid

is completely dissolved. Gentle warming in a 37°C water bath may be used if necessary.

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in clearly

labeled tubes. Store immediately at -20°C or -80°C as per the storage protocol.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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